Cas no 832102-71-3 (1-methyl-2-(1-pyrrolidinyl)-1H-Benzimidazol-5-amine)

• Product Name: 1-methyl-2-(1-pyrrolidinyl)-1H-Benzimidazol-5-amine
• CAS No: 832102-71-3
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 676404
• PubChem ID: 69714897
• Update Time: 2025-04-19

1-methyl-2-(1-pyrrolidinyl)-1H-Benzimidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(1-pyrrolidinyl)-1H-Benzimidazol-5-amine
• 1-methyl-2-pyrrolidin-1-ylbenzimidazol-5-amine
• 1-Methyl-2-(pyrrolidin-1-yl)-1H-benzimidazol-5-amine
• 832102-71-3
• SCHEMBL6235131
• DTXSID90741157
• 1-Methyl-2-(pyrrolidin-1-yl)-1H-benzo[d]imidazol-5-amine

• Inchi： 1S/C12H16N4/c1-15-11-5-4-9(13)8-10(11)14-12(15)16-6-2-3-7-16/h4-5,8H,2-3,6-7,13H2,1H3
• InChI Key： CKQWIXDWKBDYDL-UHFFFAOYSA-N
• SMILES： N1(C2=NC3C=C(C=CC=3N2C)N)CCCC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.1Ų